2-(2,4-Dichloro-1,3-thiazol-5-yl)-2,2-difluoroacetic acid

• Molecular Formula: C5HCl2F2NO2S
• Molecular Weight: 248.03 g/mol
• IUPAC Name: 2-(2,4-dichloro-1,3-thiazol-5-yl)-2,2-difluoroacetic acid
• InChI: InChI=1S/C5HCl2F2NO2S/c6-2-1(13-4(7)10-2)5(8,9)3(11)12/h(H,11,12)
• InChI Key: ZKPVUYUDAALJPF-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(N=C(S1)Cl)Cl)C(C(=O)O)(F)F

Description

Chemical Structure: The compound features a 1,3-thiazole ring substituted with chlorine atoms at positions 2 and 4, coupled with a 2,2-difluoroacetic acid moiety at position 3. Its molecular formula is C₅H₂Cl₂F₂NO₂S (inferred from structural analogs in ).

Synthesis:
Synthesis typically involves:

Vilsmeier–Haack reaction to form 2,4-dichloro-1,3-thiazol-5-carbaldehyde from thiazolidine-2,4-dione .

Condensation with thiosemicarbazide derivatives.

Cyclization via thia-Michael addition using dimethyl acetylenedicarboxylate .

Preparation Methods

Synthetic Routes and Reaction Conditions:

Biological Activity

2-(2,4-Dichloro-1,3-thiazol-5-yl)-2,2-difluoroacetic acid is a chemical compound that has garnered attention for its potential biological activities, particularly in the fields of agriculture and pharmaceuticals. This compound is characterized by its unique structure which includes a thiazole ring and difluoroacetic acid moiety, contributing to its diverse biological effects.

• Chemical Formula : C$_{6}$H$_{3}$Cl$_{2}$F$_{2}$N$_{1}$S$_{1}$
• Molecular Weight : 208.06 g/mol
• CAS Number : 2503205-98-7

Biological Activity Overview

The biological activity of 2-(2,4-Dichloro-1,3-thiazol-5-yl)-2,2-difluoroacetic acid has been primarily studied in the context of its fungicidal properties. The compound exhibits significant antifungal activity against various phytopathogenic fungi.

The mechanism through which this compound exerts its antifungal effects is believed to involve the disruption of fungal cell wall synthesis and interference with metabolic pathways essential for fungal growth. The presence of chlorine and fluorine atoms enhances the compound's lipophilicity, allowing better penetration through fungal cell membranes.

Antifungal Efficacy

A study published in the Journal of Agricultural Chemistry demonstrated that 2-(2,4-Dichloro-1,3-thiazol-5-yl)-2,2-difluoroacetic acid exhibited a minimum inhibitory concentration (MIC) against Fusarium oxysporum and Botrytis cinerea at concentrations as low as 50 ppm. The results indicated that the compound effectively inhibited spore germination and mycelial growth.

Fungal Species	MIC (ppm)	Effect on Growth (%)
Fusarium oxysporum	50	92
Botrytis cinerea	50	89
Rhizoctonia solani	100	85

Synergistic Effects

In combination with other fungicides such as azoles and strobilurins, this compound has shown synergistic effects that enhance overall efficacy against resistant fungal strains. A combination study indicated that using this compound alongside azole fungicides reduced the required dosage by up to 30%, thereby minimizing potential phytotoxicity.

Safety and Environmental Impact

While the antifungal properties are promising, safety assessments indicate that the compound may pose risks to non-target organisms if used indiscriminately. Ecotoxicological studies suggest moderate toxicity to aquatic life, necessitating careful application practices in agricultural settings.

Comparison with Similar Compounds

Key Properties :

• Electron-withdrawing effects : The dichlorothiazole ring enhances the acidity of the acetic acid group (pKa ~2–3).
• Lipophilicity : LogP ~1.8–2.2 (estimated), influenced by halogen substituents.
• Metabolic stability : Fluorine atoms reduce oxidative metabolism .

Comparison with Structural Analogs

Substituent Variations on the Thiazole Ring

Compound Name	Thiazole Substituents	Acid Moiety	Key Differences	Reference
Target Compound	2,4-dichloro	2,2-difluoroacetic acid	High halogen density enhances reactivity
2-(2-Chloro-1,3-thiazol-5-yl)-2,2-difluoroacetic acid	2-chloro	2,2-difluoroacetic acid	Reduced steric bulk; lower acidity
2-[4-(4-Fluorophenyl)-5-methyl-1,3-thiazol-2-yl]acetic acid	4-(4-fluorophenyl), 5-methyl	Acetic acid	Aryl substituent increases lipophilicity (LogP ~3.1)
2-(4-Phenyl-1,3-thiazol-5-yl)acetic acid	4-phenyl	Acetic acid	No halogens; lower bioactivity potential

Impact of Substituents :

• Chlorine atoms on the thiazole increase electrophilicity, favoring nucleophilic substitution reactions.
• Fluorine atoms on the acetic acid enhance metabolic stability and acidity .

Heterocyclic Core Modifications

Compound Name	Core Structure	Functional Groups	Biological Activity	Reference
Target Compound	1,3-Thiazole	Difluoroacetic acid	Intermediate for agrochemicals/pharmaceuticals
5-Substituted 1,3,4-thiadiazol-2-yl-sulfanylacetic acid	1,3,4-Thiadiazole	Sulfanylacetic acid	Anticonvulsant/anticancer
Thiazolidine-2,4-dione derivatives	Thiazolidinedione	Rhodanine or acetic acid	Anticancer (e.g., T7, T9)

Structural Implications :

• Thiadiazole cores introduce additional nitrogen atoms, altering electronic properties and hydrogen-bonding capacity.
• Thiazolidinediones (e.g., T7) exhibit planar structures, enabling π-π stacking in biological targets .

Difluoroacetic Acid Derivatives

Compound Name	Aromatic Substituent	Acid Moiety	Synthesis Method	Reference
Target Compound	2,4-Dichlorothiazole	2,2-Difluoroacetic acid	Thia-Michael addition
2-(2,4-Dichlorophenyl)-2,2-difluoroacetic acid	2,4-Dichlorophenyl	2,2-Difluoroacetic acid	Reaction with difluoroacetic anhydride
2-(2-Bromophenyl)-2,2-difluoroacetic acid	2-Bromophenyl	2,2-Difluoroacetic acid	Alkylation of bromostyrene

Comparative Reactivity :

• Thiazole vs. Phenyl : Thiazole derivatives are more electron-deficient, favoring reactions at the acetic acid group.
• Halogen Effects : Bromine in aryl analogs increases molecular weight but reduces reactivity compared to chlorine .

Physicochemical Data

Property	Target Compound	2-(2-Chlorothiazolyl) Analog	2-(2,4-Dichlorophenyl) Analog
Molecular Weight	268.1 g/mol	213.95 g/mol	245.0 g/mol
LogP (Estimated)	2.0	1.5	3.2
Acidity (pKa)	~2.5	~3.0	~2.8
Synthetic Yield	65–90%	92%	75–85%